ethyl 4-bromothiophene-3-carboxylate
Overview
Description
Ethyl 4-bromothiophene-3-carboxylate is a chemical compound with the CAS Number: 224449-33-6 . It has a molecular weight of 236.11 .
Molecular Structure Analysis
The InChI code for ethyl 4-bromothiophene-3-carboxylate is1S/C7H7BrO2S/c1-2-10-7(9)5-3-11-4-6(5)8/h3-4H,2H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule. Physical And Chemical Properties Analysis
Ethyl 4-bromothiophene-3-carboxylate is a liquid at room temperature . It should be stored in a dark place and kept dry .Scientific Research Applications
Organic Optoelectronics
Thiophene-based conjugated molecules, such as ethyl 4-bromothiophene-3-carboxylate, have played an indispensable role in the development of organic optoelectronics . The photoluminescence (PL) properties of thieno[3,4-b]thiophene-2-carboxylate can be efficiently modulated by introducing different functional groups at the C3-position .
Organic Solar Cells (OSCs)
Thieno[3,4-b]thiophenes (TbTs) bearing a carboxyl group have been widely used in the development of donor and acceptor materials in organic solar cells (OSCs) represented by the PTB series family polymers and IDT-derived non-fullerene small molecules acceptors with state-of-the-art power conversion efficiencies .
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . Ethyl 4-bromothiophene-3-carboxylate can be used in the synthesis of these semiconductors .
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are utilized in the fabrication of organic field-effect transistors (OFETs) . The unique properties of thiophene make it an ideal choice for this application.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are also used in the fabrication of organic light-emitting diodes (OLEDs) . The unique electronic properties of thiophene contribute to the performance of these devices.
Corrosion Inhibitors
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors . The sulfur atom in the thiophene ring contributes to its effectiveness as a corrosion inhibitor.
Biological Research
Thiophene-based analogs have been fascinated by a growing number of scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Synthesis of Diverse Derivatives
Ethyl 4-bromothiophene-3-carboxylate can be widely utilized as the chemical building block for modular assembly of structurally diverse 3-substituted thieno[3,4-b]thiophene derivatives via hydroxy-based transformations .
Safety and Hazards
Ethyl 4-bromothiophene-3-carboxylate is classified with the signal word “Warning” and is associated with the hazard statements H315, H319, and H335 . These statements correspond to skin irritation, serious eye irritation, and respiratory irritation, respectively . The recommended precautionary statements are P261, P305+P351+P338, and P302+P352 , which advise avoiding breathing dust/fume/gas/mist/vapors/spray, rinsing cautiously with water for several minutes if in eyes, and washing with plenty of soap and water if on skin .
properties
| { "Design of the Synthesis Pathway": "The synthesis of ethyl 4-bromothiophene-3-carboxylate can be achieved through a three-step process involving bromination, carboxylation, and esterification reactions.", "Starting Materials": [ "Thiophene", "Bromine", "Sodium hydroxide", "Carbon dioxide", "Ethanol", "Sulfuric acid", "Sodium bicarbonate" ], "Reaction": [ "Step 1: Bromination of Thiophene", "Thiophene is treated with bromine in the presence of sulfuric acid to yield 4-bromothiophene.", "Step 2: Carboxylation of 4-bromothiophene", "4-bromothiophene is reacted with carbon dioxide in the presence of sodium hydroxide to form 4-bromothiophene-3-carboxylic acid.", "Step 3: Esterification of 4-bromothiophene-3-carboxylic acid", "4-bromothiophene-3-carboxylic acid is esterified with ethanol in the presence of sulfuric acid and sodium bicarbonate to yield ethyl 4-bromothiophene-3-carboxylate." ] } | |
CAS RN |
224449-33-6 |
Molecular Formula |
C7H7BrO2S |
Molecular Weight |
235.1 |
Purity |
95 |
Origin of Product |
United States |
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